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Compound of Interest

Compound Name: 2-Phenoxybenzaldehyde

Cat. No.: B049139

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for 2-
Phenoxybenzaldehyde (CAS No. 19434-34-5). The information is intended to support
laboratory personnel in the safe use of this compound in research and development settings.

Chemical and Physical Properties

2-Phenoxybenzaldehyde is an aromatic aldehyde that appears as a colorless to pale yellow
liquid.[1] It is characterized by a phenoxy group attached to a benzaldehyde moiety.[1] Due to
its hydrophobic aromatic structure, it has low solubility in water but is moderately soluble in
organic solvents like ethanol and ether.[1]

Table 1: Physical and Chemical Properties of 2-Phenoxybenzaldehyde
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Property Value Source(s)
CAS Number 19434-34-5 [2][3]
Molecular Formula C13H1002 [2][3]
Molecular Weight 198.22 g/mol [2][3]
Appearance Colorless to yellow clear liquid [1]

Boiling Point 153°C [4]

Purity >96.0% (GC) [1]

Storage Temperature 2-8°C, stored under nitrogen [3]

Hazard Identification and Classification

2-Phenoxybenzaldehyde is classified as a hazardous substance. It is harmful if swallowed,

causes skin and serious eye irritation, and may cause respiratory irritation.[2][5]

Table 2: GHS Hazard Classification for 2-Phenoxybenzaldehyde

Hazard Class Category Hazard Statement

Source(s)

H302: Harmful if

Acute Toxicity, Oral 4 [2]
swallowed
Skin H315: Causes skin
o 2 o [2][5]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious
- 2 o [2]5]
Damage/Eye Irritation eye irritation
Specific Target Organ
o ] H335: May cause
Toxicity (Single 3 ) o [2][5]
respiratory irritation
Exposure)

Signal Word: Warning[2]

Toxicological Information
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Detailed toxicological data for 2-Phenoxybenzaldehyde is limited. However, based on its
hazard classification, it is considered harmful if ingested and may cause irritation upon contact
with skin, eyes, or the respiratory system.[2][5] For the related compound, 3-
phenoxybenzaldehyde, an oral LD50 in rats has been reported as 1222 mg/kg, and an
inhalation LC50 in rats is 270 mg/m3 for a 4-hour exposure.[6][7] While this data is for an
isomer, it suggests that phenoxybenzaldehydes may have moderate acute toxicity.

Experimental Protocols for Safe Handling
Personal Protective Equipment (PPE)

A comprehensive assessment of the risks associated with the planned experimental
procedures should be conducted to determine the appropriate level of PPE. The following are
general recommendations for handling 2-Phenoxybenzaldehyde:

o Eye and Face Protection: Wear chemical safety goggles or a face shield.[1]
o Skin Protection:

o Gloves: Wear protective gloves. Butyl rubber or nitrile gloves are recommended for
handling aldehydes.[8]

o Clothing: A lab coat or other protective clothing should be worn.[1]

» Respiratory Protection: If there is a risk of inhalation, use a vapor respirator or work in a well-
ventilated area, such as a chemical fume hood.[1]

Handling and Storage

e Handling:
o Ensure adequate ventilation in the work area.[1]
o Avoid contact with skin, eyes, and clothing.[1]
o Wash hands thoroughly after handling.[1]

o Keep away from incompatible materials such as oxidizing agents.[1]
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o Storage:
o Store in a tightly closed container.[1]
o Keep in a cool, dark place.[1]

o Store under an inert gas atmosphere.[1]

Spill Cleanup Protocol
In the event of a spill, follow these procedures:

o Evacuate and Secure the Area: Immediately alert others in the vicinity and evacuate the area
if necessary. Restrict access to the spill site.

o Assess the Spill: Determine the extent of the spill and the associated hazards. For large or
unknown spills, contact the institution's emergency response team.

» Don Appropriate PPE: Before attempting to clean the spill, put on the recommended
personal protective equipment.

o Contain the Spill: For liquid spills, use an inert absorbent material (e.g., vermiculite, sand, or
commercial sorbent pads) to contain the spill and prevent it from spreading.

e Absorb and Collect: Carefully absorb the spilled material. Use non-sparking tools for
cleanup.

o Decontaminate the Area: Once the bulk of the material has been collected, decontaminate
the spill area with a suitable solvent, followed by soap and water.

» Dispose of Waste: Collect all contaminated materials (absorbents, PPE, etc.) in a sealed,
properly labeled container for hazardous waste disposal in accordance with local, state, and
federal regulations.[1]

First Aid Measures

 Inhalation: Move the affected person to fresh air and keep them at rest in a position
comfortable for breathing. Seek medical attention if you feel unwell.[1]
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» Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin with
plenty of water. If skin irritation occurs, seek medical advice.[1]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye irritation persists, get medical attention.[1]

 Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek medical attention if you
feel unwell.[1]

Fire and Explosion Hazard

o Extinguishing Media:
o Suitable: Use dry chemical, foam, water spray, or carbon dioxide.[1]
o Unsuitable: Do not use a solid stream of water as it may scatter and spread the fire.[1]

e Hazardous Combustion Products: Burning may produce carbon monoxide and carbon
dioxide.[1]

 Firefighting Procedures: Firefighters should wear self-contained breathing apparatus and full
protective gear.

Potential Biological Effects and Signaling Pathways

While specific data on the biological effects of 2-Phenoxybenzaldehyde is scarce, studies on
its parent compound, benzaldehyde, and other related aldehydes provide some insights into
potential mechanisms of action that could be relevant for drug development and toxicology
research.

Research on benzaldehyde has indicated that it may influence several key cellular signaling
pathways. For instance, some studies have shown that benzaldehyde can suppress major
signaling pathways that are often dysregulated in cancer, such as the PI3BK/AKT/mTOR,
STAT3, NFkB, and ERK pathways. Additionally, other research suggests that benzaldehyde
can stimulate autophagy through the sonic hedgehog (Shh) signaling pathway. Furthermore,
certain benzaldehydes isolated from natural sources have demonstrated anti-
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neuroinflammatory and neuroprotective properties by modulating MAPKSs, Tau protein, and
caspase family-related signaling pathways.

The diagram below illustrates a simplified representation of the PIBK/AKT/mTOR signaling
pathway, which is a critical regulator of cell growth, proliferation, and survival, and has been
shown to be affected by benzaldehyde. This is presented as a potential pathway of interest for
researchers working with 2-Phenoxybenzaldehyde.
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Figure 1. Potential inhibition of the PIBK/AKT/mTOR pathway by benzaldehyde.

Disposal Considerations

Dispose of 2-Phenoxybenzaldehyde and any contaminated materials as hazardous waste.
Follow all federal, state, and local regulations for chemical waste disposal.[1] Do not dispose of
down the drain or in regular trash.
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Disclaimer

This document is intended as a guide for trained laboratory personnel and does not replace a
thorough risk assessment for specific experimental procedures. Always consult the most
current Safety Data Sheet (SDS) from the supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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